Cas no 1334149-45-9 (5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine)

• Product Name: 5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine
• CAS No: 1334149-45-9
• MF: C₁₅H₁₇N₅S₂
• MW: 331.45897936821
• MDL: MFCD07921232
• CID: 5047634
• Update Time: 2025-05-20

5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-[({2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}methyl)sulfanyl]-4H-1,2,4-triazol-3-amine
• 3-[[2-(4-propan-2-ylphenyl)-1,3-thiazol-4-yl]methylsulfanyl]-1H-1,2,4-triazol-5-amine
• 5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine

• MDL： MFCD07921232
• Inchi： 1S/C15H17N5S2/c1-9(2)10-3-5-11(6-4-10)13-17-12(7-21-13)8-22-15-18-14(16)19-20-15/h3-7,9H,8H2,1-2H3,(H3,16,18,19,20)
• InChI Key： PZPRFKLPNAZSKO-UHFFFAOYSA-N
• SMILES： S1C=C(CSC2=NNC(N)=N2)N=C1C1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 349
• XLogP3: 3.8
• Topological Polar Surface Area: 134

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 584.0±60.0 °C at 760 mmHg
• Flash Point: 307.0±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine

Recent Advances in the Study of 5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine (CAS: 1334149-45-9)

In recent years, the compound 5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine (CAS: 1334149-45-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and triazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, making it more feasible for large-scale production. Key improvements include the use of catalytic systems to enhance the formation of the thiazole ring and the introduction of protecting groups to prevent unwanted side reactions. These advancements have not only streamlined the synthesis but also reduced the overall cost of production, which is crucial for future commercialization.

From a pharmacological perspective, this compound has demonstrated notable activity against a range of bacterial and fungal pathogens. In vitro studies have revealed that it exhibits a broad-spectrum antimicrobial effect, particularly against drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The mechanism of action appears to involve the inhibition of essential microbial enzymes, although the exact molecular targets are still under investigation. These findings suggest that 5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine could serve as a lead compound for the development of new antimicrobial therapies.

In addition to its antimicrobial properties, recent research has explored the anticancer potential of this compound. Preliminary studies indicate that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK pathways, has been identified as a possible mechanism underlying its cytotoxic effects. Furthermore, in vivo experiments using animal models have shown that the compound can inhibit tumor growth with minimal toxicity to normal tissues, highlighting its potential as a safe and effective anticancer agent.

Despite these promising results, several challenges remain to be addressed before this compound can progress to clinical trials. One major hurdle is the need for further pharmacokinetic and toxicological studies to ensure its safety and efficacy in humans. Additionally, the development of suitable formulations to enhance its bioavailability and stability is an area of active research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 5-({2-4-(propan-2-yl)phenyl-1,3-thiazol-4-yl}methyl)sulfanyl-4H-1,2,4-triazol-3-amine (CAS: 1334149-45-9) represents a promising candidate for the development of new antimicrobial and anticancer therapies. The latest research has provided valuable insights into its synthesis, mechanism of action, and preclinical efficacy, paving the way for future investigations. As the field continues to evolve, this compound is likely to play a significant role in addressing some of the most pressing challenges in modern medicine.